![molecular formula C21H22N2O3S B297749 5-[(4-isobutoxy-1-naphthyl)methylene]-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B297749.png)
5-[(4-isobutoxy-1-naphthyl)methylene]-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
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Overview
Description
5-[(4-isobutoxy-1-naphthyl)methylene]-1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'IBN-4' and is a derivative of 1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. IBN-4 has been synthesized using various methods and has been found to exhibit several biochemical and physiological effects.
Mechanism of Action
The mechanism of action of IBN-4 involves the inhibition of various enzymes and signaling pathways. IBN-4 inhibits the activity of the proteasome, which is responsible for the degradation of proteins. This inhibition leads to the accumulation of pro-apoptotic proteins, resulting in the induction of apoptosis in cancer cells. IBN-4 also inhibits the NF-κB signaling pathway, which is responsible for the production of pro-inflammatory cytokines. This inhibition leads to the reduction of inflammation. In addition, IBN-4 inhibits the replication of the hepatitis C virus by inhibiting the activity of the NS5B polymerase.
Biochemical and Physiological Effects:
IBN-4 has been found to exhibit several biochemical and physiological effects. Studies have shown that IBN-4 induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway. IBN-4 also inhibits the migration and invasion of cancer cells by inhibiting the activity of matrix metalloproteinases. In addition, IBN-4 has been found to exhibit anti-angiogenic properties by inhibiting the formation of new blood vessels. IBN-4 also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, IBN-4 has been found to exhibit anti-viral properties by inhibiting the replication of the hepatitis C virus.
Advantages and Limitations for Lab Experiments
IBN-4 has several advantages for lab experiments, including its high potency and selectivity. IBN-4 has been found to exhibit high potency against cancer cells, with IC50 values ranging from 0.1-1 μM. IBN-4 also exhibits selectivity towards cancer cells, with minimal toxicity towards normal cells. However, IBN-4 has some limitations for lab experiments, including its low solubility in water and its instability in acidic conditions. These limitations can affect the bioavailability and stability of IBN-4 in vivo.
Future Directions
There are several future directions for the study of IBN-4. One direction is to investigate the potential of IBN-4 as a therapeutic agent for various diseases, including cancer, inflammation, and viral infections. Another direction is to investigate the structure-activity relationship of IBN-4 and its derivatives to optimize its potency and selectivity. Furthermore, future studies can focus on the development of novel synthesis methods for IBN-4 and its derivatives to improve the yield and purity of the compound. Finally, future studies can investigate the pharmacokinetics and pharmacodynamics of IBN-4 in vivo to determine its efficacy and safety as a therapeutic agent.
Synthesis Methods
IBN-4 can be synthesized using various methods, including the Knoevenagel condensation reaction, which involves the reaction of 4-isobutoxy-1-naphthaldehyde with 1,3-dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in the presence of a base catalyst. Another method involves the reaction of 4-isobutoxy-1-naphthaldehyde with thiosemicarbazide, followed by the reaction with ethyl acetoacetate in the presence of a base catalyst. The yield of IBN-4 using these methods ranges from 50-70%.
Scientific Research Applications
IBN-4 has been found to exhibit several scientific research applications, including its use as an anti-cancer agent, anti-inflammatory agent, and anti-viral agent. Studies have shown that IBN-4 inhibits the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. IBN-4 has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, IBN-4 has been found to exhibit anti-viral properties by inhibiting the replication of the hepatitis C virus.
Properties
Molecular Formula |
C21H22N2O3S |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
1,3-dimethyl-5-[[4-(2-methylpropoxy)naphthalen-1-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C21H22N2O3S/c1-13(2)12-26-18-10-9-14(15-7-5-6-8-16(15)18)11-17-19(24)22(3)21(27)23(4)20(17)25/h5-11,13H,12H2,1-4H3 |
InChI Key |
WRXCMTBICWNOTO-UHFFFAOYSA-N |
SMILES |
CC(C)COC1=CC=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)N(C3=O)C)C |
Canonical SMILES |
CC(C)COC1=CC=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)N(C3=O)C)C |
Origin of Product |
United States |
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